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Welcome to the technical support center for Velp vortex mixers. This guide is designed for

researchers, scientists, and drug development professionals to quickly diagnose and resolve

issues with improper vibration during your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section provides answers to common questions and step-by-step troubleshooting for

vibration-related problems with your Velp vortex mixer.

Q1: My Velp vortex mixer is not vibrating at all. What should I do?

A1: If your vortex mixer shows no signs of vibration, follow these initial steps:

Power Connection: Ensure the power cord is securely plugged into both the vortex mixer and

a functioning power outlet.[1] Check that the power switch is in the "ON" or "I" position.[2][3]

Power Supply: Verify that you are using the external power supply provided by Velp.[2][3]

The instrument is designed to work with its specific power adapter.

Mode Selection: Check that the mixer is in the correct operating mode. For "Touch" or

"Sensor" mode, the indicator light should be on, and vibration will only start when a tube is

pressed on the cup head or enters the IR sensor's field.[2][3] Try switching to "Continuous"

mode to see if the motor engages.
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Speed Setting: Make sure the speed regulation knob is not set to "0 rpm".[2]

Fuse: If the unit is completely unresponsive, the fuse may have blown. Disconnect the mixer

from the power supply before checking and replacing the fuse according to the user

manual's instructions.

Q2: The vibration of my vortex mixer is weak or inconsistent. How can I fix this?

A2: Weak or inconsistent vibration can significantly impact mixing efficiency. Here are the

common causes and solutions:

Unstable Surface: Ensure the vortex mixer is placed on a flat, stable, and level surface.[4] An

uneven surface can lead to inefficient vibration and excessive noise.

Improperly Seated Head: Check that the mixing cup head or accessory is properly and

securely seated.[4] A loose attachment will not transfer the vibration effectively. To replace

the cup head, pull it upwards and off, then push the new accessory into place.

Overloading: Do not overload the vortex mixer. Exceeding the recommended load can strain

the motor and lead to weaker vibrations.

Incorrect Speed for Attachments: When using platform attachments for multiple tubes, do not

exceed a speed of 800 rpm, as higher speeds can cause samples to spill and may affect

vibration consistency.[5]

Worn Motor or Bearings: Over time, the internal motor or its bearings can wear out, leading

to reduced vibration. If you hear grinding noises or the vibration remains weak after checking

other factors, the unit may require professional servicing.

Q3: My vortex mixer is making an unusual amount of noise and moving on the bench. What is

causing this?

A3: Excessive noise and movement are typically caused by an imbalance or instability.

Unstable Surface: As with weak vibration, an unstable or uneven surface is a primary cause

of excessive noise and "walking" of the unit.[4][6]
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Improper Load Balancing: If you are using a platform for multiple tubes, ensure the tubes are

distributed evenly to maintain a balanced load. An unbalanced load will cause the mixer to

vibrate erratically and move.

Loose Internal Components: In rare cases, internal components may become loose. If the

problem persists on a stable surface with a balanced load, contact technical support for

further assistance.

Q4: The vortex mixer only works in "Continuous" mode but not in "Touch" or "IR Sensor" mode.

What should I do?

A4: This issue points to a problem with the activation mechanism.

"Touch" Mode: For models with "Touch" activation, ensure you are applying sufficient

pressure to the mixing head to engage the motor.

"IR Sensor" Mode: For models with an IR sensor, ensure the sensor is clean and

unobstructed. The sensor is designed to detect the presence of a test tube; dirt or residue

can interfere with its function.

Mode Selection Lever: Some models, like the Classic, have a "TOUCH-PLATFORM" lever.

Ensure this lever is in the "Touch" position when using the touch-activated mode.

Velp Vortex Mixer Specifications
For your reference, the following table summarizes the key specifications of various Velp vortex

mixer models. Understanding your model's capabilities can help in troubleshooting and

ensuring optimal performance.
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Model
Stirring Speed
(rpm)

Orbital
Diameter (mm)

Operating
Mode

Power (W)

RX3 3000 (constant) 4.5 Touch 15

ZX3 0 - 3000 4.5
Touch,

Continuous
15

ZX4 0 - 3000 4.5
IR Sensor,

Continuous
15

TX4 0 - 3000 4.5
IR Sensor,

Continuous
15

Classic 0 - 3000 4.5
Touch,

Continuous
15

Wizard 0 - 3000 4.5
IR Sensor,

Continuous
15

Experimental Protocols: Troubleshooting
Methodologies
When troubleshooting your Velp vortex mixer, a systematic approach is crucial. Follow this

protocol to efficiently identify and resolve the issue.

Protocol 1: Basic Operational Check

Objective: To rule out common user errors and external factors.

Materials: Velp vortex mixer, designated power supply, a test tube with a sample.

Procedure:

1. Visually inspect the power cord and connections for any damage.

2. Place the vortex mixer on a confirmed flat and stable laboratory bench.

3. Ensure the correct mixing head is securely attached.
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4. Plug the power supply into a known working outlet and connect it to the mixer.

5. Turn the power switch to the "ON" position.

6. Turn the speed control knob to a mid-range setting (e.g., 1500 rpm).

7. If your model has multiple modes, test each one sequentially ("Touch," "IR Sensor,"

"Continuous"). For "Touch" and "IR Sensor" modes, use a test tube to activate the

vibration.

8. Observe the vibration intensity and listen for any unusual noises.

Protocol 2: Load and Stability Test

Objective: To determine if the issue is related to the load or stability of the unit.

Materials: Vortex mixer, various tube sizes, and platform attachments (if available).

Procedure:

1. Perform Protocol 1 to ensure the mixer is in a baseline functional state.

2. Test the "Touch" or "IR Sensor" mode with different sizes of test tubes to see if activation is

consistent.

3. If using a platform attachment, load it with a single tube in the center and test the vibration.

4. Gradually add more tubes, ensuring they are balanced across the platform.

5. Observe if the vibration becomes weaker or if the unit starts to move as the load

increases. Note the speed at which this occurs and ensure it is not above the

recommended 800 rpm for platforms.

Troubleshooting Flowchart
The following diagram illustrates a logical workflow for troubleshooting a Velp vortex mixer that

is not vibrating properly.
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Vortex Mixer Not Vibrating Properly

Is the mixer receiving power?
(Check power cord, outlet, and power switch)

No

No

Yes

Yes

Resolve power connection issue or check fuse. Is the correct operating mode selected?
('Touch', 'IR Sensor', or 'Continuous')

No

No

Yes

Yes

Select the desired operating mode. Is the speed control set above zero?

No

No

Yes

Yes

Increase the speed setting. Is the mixing head/accessory properly seated?

No

No

Yes

Yes

Reseat or reinstall the mixing head. Is the mixer on a flat, stable surface?

No

No

Yes

Yes

Relocate mixer to a stable surface. Issue persists. Contact Velp Technical Support for further assistance.

Click to download full resolution via product page

Caption: Troubleshooting workflow for a Velp vortex mixer with improper vibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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